Cas no 746568-85-4 (5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester)
746568-85-4 structure
Product Name:5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester
CAS No:746568-85-4
MF:C8H12N2O4
MW:200.191882133484
CID:560857
PubChem ID:14238405
Update Time:2025-04-19
5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester
- 5-Isoxazoleaceticacid,alpha-amino-3-methoxy-,ethylester(9CI)
- ethyl 2-amino-2-(3-methoxyisoxazol-5-yl)acetate
- 746568-85-4
-
- Inchi: 1S/C8H12N2O4/c1-3-13-8(11)7(9)5-4-6(12-2)10-14-5/h4,7H,3,9H2,1-2H3
- InChI Key: OHYYEFONLCVXGX-UHFFFAOYSA-N
- SMILES: O1C(=CC(=N1)OC)C(C(=O)OCC)N
Computed Properties
- Exact Mass: 200.07970687g/mol
- Monoisotopic Mass: 200.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 87.6Ų
5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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